N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)benzamide hydrochloride

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methyl-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C21H21F2N3O2S.ClH/c1-14-3-2-4-15(11-14)20(27)26(6-5-25-7-9-28-10-8-25)21-24-19-17(23)12-16(22)13-18(19)29-21;/h2-4,11-13H,5-10H2,1H3;1H
• InChI Key: MOARBYFCBREVDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(CCN2CCOCC2)C3=NC4=C(C=C(C=C4S3)F)F.Cl
• Molecular Formula: C21H22ClF2N3O2S
• Molecular Weight: 453.9 g/mol

Description

This compound is a derivative of benzothiazole. Benzothiazole derivatives have been synthesized and evaluated for their anti-inflammatory properties. They are synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include coupling reactions and treatment with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride.

Mechanism of Action

While the mechanism of action for this specific compound is not available, similar benzothiazole derivatives have been evaluated for their anti-inflammatory activity. Some of these compounds have shown COX-1 inhibition.